1,3-Dimethyl-1,4,5a,6,7,8-hexahydro-5H-pyrazolo[4,3-e]pyrrolo[1,2-a]pyrazine-5-one

• IUPAC Name: 3,5-dimethyl-1,3,4,7-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),4-dien-8-one
• InChI: InChI=1S/C10H14N4O/c1-6-8-10(13(2)12-6)14-5-3-4-7(14)9(15)11-8/h7H,3-5H2,1-2H3,(H,11,15)
• InChI Key: BYRJKLPONPGCMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1NC(=O)C3N2CCC3)C
• Molecular Formula: C10H14N4O
• Molecular Weight: 206.24 g/mol

Description

1,3-Dimethyl-1,4,5a,6,7,8-hexahydro-5H-pyrazolo[4,3-e]pyrrolo[1,2-a]pyrazine-5-one is a useful research compound. Its molecular formula is C10H14N4O and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-Dimethyl-1,4,5a,6,7,8-hexahydro-5H-pyrazolo[4,3-e]pyrrolo[1,2-a]pyrazine-5-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Dimethyl-1,4,5a,6,7,8-hexahydro-5H-pyrazolo[4,3-e]pyrrolo[1,2-a]pyrazine-5-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

I conducted a search for the scientific research applications of the compound known as “1,3-Dimethyl-1,4,5a,6,7,8-hexahydro-5H-pyrazolo[4,3-e]pyrrolo[1,2-a]pyrazine-5-one” and its synonym. However, there seems to be limited information available on this specific compound in the public domain. Nonetheless, based on the structure and related compounds, we can infer potential applications in various fields such as:

Agrochemicals

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Medicinal Chemistry

The 1,2,4-triazole motif found in related compounds is widely used in medicinal chemistry. .

Antimicrobial Agents

Similar compounds have been synthesized and evaluated for their antimicrobial properties. .

Coordination Chemistry

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Lead-Oriented Synthesis

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Mechanism of Action

Pyrrolopyrazine Derivatives

Pyrrolopyrazine derivatives are nitrogen-containing heterocycles that include a pyrrole ring and a pyrazine ring . They have exhibited a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Synthesis

Pyrrolopyrazine derivatives can be synthesized through various methods, including cyclization, ring annulation, cycloaddition, direct C-H arylation, and others . For example, “ethyl 2-amino-6,8-dimethyl-1,3-dioxo-1,2,3,4-tetrahydropyrrolo-[1,2-a]pyrazine-7-carboxylate” can be synthesized in good yield by the reaction of the related N-alkylpyrrole with hydrazine hydrate .

Result of Action and Action Environment

The result of the action of these compounds can also vary widely, from antimicrobial effects to kinase inhibition . The action environment, including factors such as pH, temperature, and the presence of other molecules, can significantly influence the compound’s action, efficacy, and stability.